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Compound of Interest

Compound Name: 4-Aminochroman-3-ol

Cat. No.: B1641235 Get Quote

For research use only. Not for human or veterinary use.

This document provides a comprehensive overview of 4-Aminochroman-3-ol hydrochloride, a

chiral amino alcohol of interest in synthetic and medicinal chemistry. Due to the limited

availability of public data specifically for the hydrochloride salt, this guide synthesizes

information on the free base forms (cis- and trans-4-Aminochroman-3-ol) and provides

inferred guidance for the handling of its hydrochloride salt based on general chemical

principles.

Core Properties
Quantitative data for 4-Aminochroman-3-ol hydrochloride is not readily available in public

literature. The following table summarizes the computed properties for the free base, cis-4-

amino-3-chromanol.
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Property Value Source

CAS Number 138603-50-6 (cis-isomer) [1]

Molecular Formula C₉H₁₁NO₂ [1]

Molecular Weight 165.19 g/mol [1]

Topological Polar Surface Area 55.5 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Defined Atom Stereocenter

Count
2 [1]

Synthesis and Stereochemistry
4-Aminochroman-3-ol possesses two stereocenters, leading to four possible stereoisomers.

The cis and trans diastereomers can be prepared and separated through chemoenzymatic

methods. Enantiomerically pure N-protected cis-4-aminochroman-3-ol has been identified as

a key precursor in the synthesis of novel second-generation HIV protease inhibitors.[2][3][4]

The synthesis of the racemic cis and trans isomers of N-benzyloxycarbonyl (Cbz)-protected 4-
aminochroman-3-ol serves as the starting point for enzymatic resolution.

Experimental Protocols: Chemoenzymatic
Resolution
A key experimental procedure for obtaining enantiomerically pure isomers of 4-
Aminochroman-3-ol involves the lipase-catalyzed kinetic acylation of the N-protected amino

alcohol.[2]

Objective: To separate the enantiomers of cis- and trans-N-Cbz-4-aminochroman-3-ol.

Materials:
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Racemic cis- or trans-N-Cbz-4-aminochroman-3-ol

Immobilized lipase (e.g., from Pseudomonas cepacia or Candida antarctica B)

Acyl donor (e.g., vinyl acetate)

Organic solvent (e.g., toluene, diisopropyl ether)

Methodology:

Reaction Setup: The racemic N-protected amino alcohol is dissolved in an appropriate

organic solvent.

Enzyme Addition: The selected immobilized lipase is added to the solution.

Acylation: The acyl donor is added to initiate the enzymatic acylation. The reaction is

monitored for conversion (typically to around 50%).

Enantioselective Reaction: The lipase selectively acylates one enantiomer at a faster rate,

leaving the other enantiomer unreacted.

Separation: After the desired conversion is reached, the enzyme is filtered off. The reaction

mixture, now containing the acylated product and the unreacted alcohol, is concentrated.

Purification: The two compounds (the ester and the remaining alcohol enantiomer) are

separated by column chromatography.

Deprotection: The separated enantiomers can then be deprotected (e.g., by removing the

Cbz group) to yield the enantiopure free amino alcohols.

Handling and Safety
Specific safety data for 4-Aminochroman-3-ol hydrochloride is not publicly available. The

following guidance is based on general principles for handling amino alcohol hydrochlorides

and should be supplemented by a thorough risk assessment.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.
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Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood, to avoid

inhalation of dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

First Aid:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash immediately with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Logical and Experimental Workflows
The following diagrams illustrate the experimental workflow for the synthesis and resolution of

4-Aminochroman-3-ol isomers and its relevance in the context of drug discovery.

Caption: Chemoenzymatic resolution of 4-aminochroman-3-ol isomers.

Caption: Role as a precursor in HIV drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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